Cas no 1702500-02-4 (7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine)

• Product Name: 7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine
• CAS No: 1702500-02-4
• MF: C₇H₁₀F₂N₄
• MW: 188.177907466888
• CID: 6231784
• PubChem ID: 136709943
• Update Time: 2025-08-04

7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine
• 1702500-02-4
• EN300-1118647
• 7-(Difluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-amine

• Inchi： 1S/C7H10F2N4/c8-6(9)5-1-2-11-7-4(10)3-12-13(5)7/h3,5-6,11H,1-2,10H2
• InChI Key： SXJACDSYBISBEI-UHFFFAOYSA-N
• SMILES： FC(C1CCNC2=C(C=NN12)N)F

Computed Properties

• Exact Mass: 188.08735266g/mol
• Monoisotopic Mass: 188.08735266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.9Ų

Additional information on 7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine

Professional Introduction to Compound with CAS No. 1702500-02-4 and Product Name: 7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine

The compound identified by the CAS number 1702500-02-4 and the product name 7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrazoloapyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a difluoromethyl group and the fused pyrazole and pyrimidine rings, contribute to its unique pharmacological profile and make it a subject of intense interest for medicinal chemists.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of pyrazoloapyrimidines as privileged structures in drug discovery. These compounds exhibit a wide range of biological activities, including antiviral, anticancer, anti-inflammatory, and antimicrobial properties. The 7-(difluoromethyl) substituent is particularly noteworthy as it is known to enhance metabolic stability and binding affinity to biological targets. This modification has been strategically incorporated into many drug candidates to improve their pharmacokinetic profiles.

In the context of contemporary pharmaceutical research, the compound 7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine has been investigated for its potential as an inhibitor of various enzymes and receptors involved in disease pathways. Preliminary studies have demonstrated its efficacy in modulating key targets such as kinases and transcription factors. The fused ring system provides multiple sites for interaction with biological macromolecules, which is crucial for achieving high selectivity and potency.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic core. The introduction of the difluoromethyl group at the 7-position is achieved through carefully optimized fluorination protocols, which are critical for maintaining structural integrity and functional group compatibility.

One of the most compelling aspects of this compound is its potential application in the treatment of cancers. Pyrazoloapyrimidines have been shown to inhibit proliferation by targeting essential signaling pathways involved in tumor growth. The 7-(difluoromethyl) moiety enhances the molecule's ability to interact with these pathways by improving its lipophilicity and binding affinity. Early preclinical studies have provided promising results in cell culture models, suggesting that this compound may serve as a lead candidate for further development into an anticancer therapeutic.

Furthermore, the compound's structure suggests utility in addressing inflammatory diseases. The pyrazoloapyrimidine scaffold is known to modulate inflammatory cytokine production by interacting with specific receptors on immune cells. The presence of the difluoromethyl group may further enhance its ability to suppress inflammatory responses without causing significant side effects. This makes it an attractive candidate for developing novel anti-inflammatory agents.

The pharmacokinetic properties of 7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine have been thoroughly evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits favorable solubility profiles and moderate bioavailability upon oral administration. The metabolic stability conferred by the difluoromethyl group ensures that the compound remains active in biological systems for extended periods, allowing for effective therapeutic action.

In conclusion, the compound with CAS number 1702500-02-4 and product name 7-(difluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-3-amine represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities make it a valuable asset in drug discovery efforts aimed at treating cancers and inflammatory diseases. Continued research into this molecule will likely yield new insights into its mechanism of action and potential therapeutic applications.